N-(4-amino-2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H17N5O4S2/c1-27-11-5-2-4-10(8-11)20-13(24)9-29-18-22-15(19)14(17(26)23-18)21-16(25)12-6-3-7-28-12/h2-8H,9H2,1H3,(H,20,24)(H,21,25)(H3,19,22,23,26)
• InChI Key: WYVGLTMIAMEJEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C18H17N5O4S2
• Molecular Weight: 431.5 g/mol

Description

N-(4-amino-2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17N5O4S2 and its molecular weight is 431.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel heterocyclic compounds derived from related chemical structures has been explored extensively. These compounds are synthesized through various chemical reactions, involving intermediates and catalysts to yield products with potential antibacterial, antifungal, and anti-inflammatory properties. Notably, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown promising biological activity, including COX-2 selectivity and analgesic activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activity

The derivatives of the specified compound have been studied for their biological activities. For example, thiophene-3-carboxamide derivatives have shown significant antibacterial and antifungal activities, indicating the potential for these compounds in developing new antibiotics and antifungal agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005). Furthermore, the synthesis of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides and their antinociceptive activity have been explored, highlighting their potential in pain management (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

Chemical Transformations

The chemical transformations and synthetic pathways of thiophene derivatives have been investigated, leading to the development of new methodologies for creating biologically active compounds. These transformations involve novel reactions under specific conditions, yielding compounds with unique structures and potential pharmacological activities. Studies on the transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis have provided insights into the synthesis of complex heterocyclic systems (Pokhodylo, Shyyka, Savka, & Obushak, 2010).